Cas no 5325-82-6 ( )

• Product Name: &nbsp
• CAS No: 5325-82-6
• MF: C₁₆H₁₈O₃
• MW: 258.312325000763
• CID: 938202
• PubChem ID: 219215
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 1-[4-[4-(1-hydroxyethyl)phenoxy]phenyl]ethanol
• 1,1'-(oxydibenzene-4,1-diyl)diethanol
• 4,4'-bis(1-hydroxyethyl)diphenyl ether
• 4,4'-di(1-hydroxyethyl)diphenyl ether
• AC1L56AG
• bis[4-(1-hydroxyethyl)phenyl] ether
• bis< 4-(1-hydroxyethyl)phenyl> ether
• ChemDiv3_000331
• di[4-(1-hydroxyethyl)phenyl] ether
• di< 4-(1-hydroxyethyl)phenyl> ether
• NSC219
• Oprea1_628975
• SureCN4941225
• SCHEMBL4941225
• DTXSID70276972
• ZINC00262378
• 5325-82-6
• MFCD00683070
• 4,4'-OXYBIS-[.ALPHA.-METHYLBENZYL ALCOHOL]
• HMS1473P01
• 1-{4-[4-(1-HYDROXYETHYL)PHENOXY]PHENYL}-1-ETHANOL
• IDI1_019649
• EU-0033600
• NCGC00175983-01
• SR-01000392047
• NSC 219
• AKOS001592502
• AKOS016355806
• NSC-219
• CCG-103418
• SR-01000392047-1
• Oprea1_682525
• &nbsp;

• Inchi： 1S/C16H18O3/c1-11(17)13-3-7-15(8-4-13)19-16-9-5-14(6-10-16)12(2)18/h3-12,17-18H,1-2H3
• InChI Key： NKDKJEOJMQSDNA-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)C(C)O)C1C=CC(=CC=1)C(C)O

Computed Properties

• Exact Mass: 258.12564
• Monoisotopic Mass: 258.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 49.7Ų

Experimental Properties

• Density: 1.162
• Boiling Point: 409.2°C at 760 mmHg
• Flash Point: 201.3°C
• Refractive Index: 1.589
• PSA: 49.69
• LogP: 3.58550